Cas no 1806060-70-7 (Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806060-70-7
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874001
• Update Time: 2025-06-10

Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-7(9(13)14)5(3-11)6(12)4-15-8/h4,9H,2-3H2,1H3
• InChI Key： YGFMVHGUYSWAJS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)OCC)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806060-70-7)

Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806060-70-7) is a high-value intermediate compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromomethyl moiety, a chloro substituent, and a difluoromethyl group, making it a versatile building block for synthesizing complex molecules. Its molecular formula, C₁₀H₉BrClF₂NO₂, highlights its potential for applications in drug discovery and material science.

In recent years, the demand for halogenated pyridine compounds like Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in its difluoromethyl group, which can enhance metabolic stability and bioavailability in drug candidates. The compound's bromomethyl functionality also allows for further derivatization, enabling the creation of targeted molecular libraries for high-throughput screening.

The synthesis of CAS 1806060-70-7 typically involves multi-step organic reactions, including halogenation and esterification processes. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures such as HPLC and NMR analysis. As sustainability becomes a key focus in chemical manufacturing, greener synthetic routes for this compound are being explored, aligning with the industry's shift toward green chemistry principles.

From an industrial perspective, Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate is often discussed in the context of patented synthetic methodologies and intellectual property landscapes. Companies investing in fluorinated compounds recognize its potential for creating proprietary molecules with improved efficacy. This aligns with growing market trends favoring fluorine-containing APIs (Active Pharmaceutical Ingredients), which account for over 30% of recent drug approvals.

Analytical studies of this compound frequently address its structure-activity relationships (SAR) when incorporated into larger molecular frameworks. The strategic placement of its chloro and difluoromethyl groups influences electronic properties and steric interactions—key considerations for designing enzyme inhibitors or receptor modulators. Computational chemists increasingly model its behavior using molecular docking simulations, reflecting the integration of AI-driven drug design in modern research.

Storage and handling protocols for CAS 1806060-70-7 emphasize protection from moisture and light to maintain stability. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. The compound's shelf life and compatibility with common solvents (e.g., DMSO, ethanol) are frequently queried in technical forums, underscoring its practical utility in experimental workflows.

Emerging applications include its use in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, where its reactive sites enable precise molecular modifications. These cutting-edge uses position the compound at the forefront of targeted protein degradation research—a hot topic in oncology and neurodegenerative disease therapeutics.

For suppliers and distributors, accurate technical data sheets for Ethyl 4-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate must include detailed specifications like melting point range (typically 90-94°C), spectral data (IR, MS), and residual solvent limits. Such transparency supports compliance with Good Manufacturing Practice (GMP) standards required for pharmaceutical intermediates.

The global market for halogenated heterocycles like this pyridine derivative shows steady growth, driven by Asia-Pacific contract research organizations. Pricing trends reflect fluctuations in bromine and fluorine raw material costs—a consideration for budget-conscious researchers. Comparative analyses with similar compounds (e.g., ethyl 4-chloromethyl analogs) often appear in supplier evaluations and scientific literature reviews.